3-[(4-fluorobenzoyl)amino]-N-isopropylbenzamide

• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol
• IUPAC Name: 3-[(4-fluorobenzoyl)amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C17H17FN2O2/c1-11(2)19-17(22)13-4-3-5-15(10-13)20-16(21)12-6-8-14(18)9-7-12/h3-11H,1-2H3,(H,19,22)(H,20,21)
• InChI Key: BUGBWPBUOPJNBL-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)F

Description

3-[(4-fluorobenzoyl)amino]-N-isopropylbenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is commonly referred to as FBA-NIPB, and its molecular formula is C17H17FN2O2.

Mechanism of Action

FBA-NIPB works by binding to a specific site on the TRPA1 protein, causing a conformational change that inhibits its activity. This leads to a reduction in pain and inflammation signaling, making it a potential therapeutic target for the treatment of chronic pain and inflammatory diseases.
Biochemical and Physiological Effects:
Studies have shown that FBA-NIPB has a selective effect on TRPA1 activity, with little to no effect on other related proteins. It has also been shown to have a long duration of action, making it a potential candidate for the development of new pain and inflammation treatments.

Advantages and Limitations for Lab Experiments

One advantage of using FBA-NIPB in lab experiments is its specificity and selectivity, which allows for more precise targeting of the TRPA1 protein. However, one limitation is its relatively low potency, which may require higher concentrations to achieve desired effects.

Future Directions

There are several potential future directions for the study of FBA-NIPB, including:
1. Development of more potent analogs with improved pharmacokinetic properties.
2. Investigation of its potential therapeutic applications in other disease areas, such as cancer and neurodegenerative disorders.
3. Exploration of its mechanism of action at the molecular level, to better understand its interactions with the TRPA1 protein.
4. Investigation of its potential interactions with other proteins and signaling pathways, to identify potential off-target effects.
In conclusion, FBA-NIPB is a promising compound with potential applications in scientific research. Its selective inhibition of the TRPA1 protein makes it a potential candidate for the development of new pain and inflammation treatments, and further research is needed to explore its full potential.

Synthesis Methods

The synthesis of FBA-NIPB involves the reaction of 4-fluorobenzoic acid with N-isopropyl-4-aminobenzamide in the presence of a coupling reagent, such as N,N-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using chromatography techniques to obtain the final compound.

Scientific Research Applications

FBA-NIPB has been studied for its potential applications in a variety of scientific research fields, including cancer research, drug discovery, and neuroscience. It has been shown to selectively inhibit the activity of a specific protein called TRPA1, which is involved in pain and inflammation signaling pathways.